Cas no 32502-62-8 (3-Methyltoxoflavin)

3-Methyltoxoflavin structure
3-Methyltoxoflavin structure
Product Name:3-Methyltoxoflavin
CAS No:32502-62-8
MF:C8H9N5O2
MW:207.189360380173
MDL:MFCD00449892
CID:3939046
PubChem ID:460747
Update Time:2025-04-22

3-Methyltoxoflavin Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1,3,6-trimethyl-
    • 3-Methyltoxoflavin
    • 3-methyl toxoflavin
    • trimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
    • Pyrimido[5,4-E][1,2,4]triazine-5,7(1H,6H)-dione, 1,3,6-trimethyl-
    • BAS 00444306
    • HMS2304H14
    • Pyrimido(5,4-E)-1,2,4-triazine-5,7(1H,6H)-dione, 1,3,6-trimethyl-
    • BRD-K80622725-001-10-2
    • 1,3,6-trimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
    • methyltoxoflavin
    • CHEBI:95315
    • GLXC-04052
    • 1,3,6-Trimethyl-1H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
    • 1,3,6-trimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
    • SR-01000322764-1
    • STK397047
    • 1,3,6-Trimethyl-pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione
    • NCGC00093522-01
    • cid_460747
    • DTXSID801332002
    • HY-111117
    • 1,3,6-trimethylpyrimido[5,4-e][1,2,4]triazine-5,7-quinone
    • SR-01000322764
    • BDBM34671
    • N16912
    • SR-01000322764-3
    • DA-49612
    • US9073941, 611
    • Q27167181
    • Pyrimido(5,4-e)-1,2,4-triazine-5,7-(1H,6H)-dione, 1,3,6-trmethyl-
    • KUC104460N
    • NCGC00093522-02
    • KE4E342X6S
    • SMR000121073
    • 32502-62-8
    • GNF-Pf-2272
    • UNII-KE4E342X6S
    • CHEMBL601757
    • CPXHNWKHOFNPDO-UHFFFAOYSA-N
    • MS-23129
    • SCHEMBL2180986
    • 3-methyl toxoflavin; 3 Methyltoxoflavin; 3Methyltoxoflavin; GNF-Pf-2272
    • CS-0034261
    • AKOS040758754
    • BCP30844
    • KSC-1-228
    • trimethyl-1H,5H,6H,7H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
    • MLS000528498
    • 1,3,6-Trimethylpyrimido(5,4-E)(1,2,4)triazine-5,7-dione
    • 3-methyl toxoflavin?
    • MDL: MFCD00449892
    • Inchi: 1S/C8H9N5O2/c1-4-9-5-6(13(3)11-4)10-8(15)12(2)7(5)14/h1-3H3
    • InChI Key: CPXHNWKHOFNPDO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N1C)=O)N(C)N=C(C)N=2

Computed Properties

  • Exact Mass: 207.07562455g/mol
  • Monoisotopic Mass: 207.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • Color/Form: Solid powder, power
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 285.0±23.0 °C at 760 mmHg
  • Flash Point: 126.2±22.6 °C
  • Solubility: biological extracorporealIn Vitro:DMSOsolubility150 mg/mL(723.97 mM;Need ultrasonic)
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Methyltoxoflavin Pricemore >>

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